Tin zinc oxide (SnZnO3)
Overview
Description
Tin zinc oxide (SnZnO3) is a useful research compound. Its molecular formula is ZnSnO3 and its molecular weight is 232.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electronic Properties
Tin-doped zinc oxide films synthesized via pulsed laser deposition exhibit significant changes in their electronic properties. The doping of Sn in ZnO films leads to alterations in lattice parameters and Raman spectra, although the electron concentration does not proportionally increase with Sn concentration. This suggests a complex charge compensation mechanism within the films, making Sn-doped ZnO films potential candidates for various electronic applications due to their modified electrical properties (Venkataraj et al., 2009).
Photocatalysis and Environmental Applications
Heterojunction zinc tin oxide (ZnO/SnO2) nanoparticles have been synthesized and exhibit promising photocatalytic activity. These nanoparticles were tested for the degradation of amitriptyline under simulated solar and UVA irradiation, showcasing their potential in removing pharmaceutically active compounds from wastewaters. This study highlights the environmentally friendly applications of ZnO/SnO2 nanoparticles in photocatalysis, contributing to cleaner water treatments (Ivetić et al., 2016).
Gas Sensing Applications
ZnO, SnO2, and ZnO/SnO2 nanostructures synthesized from the vapor phase have demonstrated high potential for use in gas sensors. The nanostructures possess high photocurrent properties and exhibit excitonic character at room temperature, indicating their suitability for nanoscaled functional devices, including optoelectronics and gas sensors. The formation of these nanostructures can be controlled by various factors such as vapor density, temperature, and pressure, offering a versatile approach to creating sensitive and stable gas sensors (Fouad et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Tin Zinc Oxide (SnZnO3) primarily targets the electron transport layers in perovskite solar cells (PVSCs) . The compound’s role is to enhance the efficiency and stability of these solar cells .
Mode of Action
SnZnO3 interacts with its targets by serving as an electron transport layer (ETL) . The compound exhibits good crystallinity, good contact between layers, good electrical conductivity, and favorable light absorption . These properties result in an enhancement in the net efficiency of the solar cells .
Biochemical Pathways
The primary biochemical pathway affected by SnZnO3 involves the generation of reactive oxygen species (ROS) . The compound’s action leads to an increase in ROS production, which plays a crucial role in various cellular processes .
Pharmacokinetics
Research on similar compounds, such as zinc oxide (zno) nanoparticles, suggests that factors like particle size and surface charge can significantly influence these properties .
Result of Action
The action of SnZnO3 results in enhanced efficiency and stability of perovskite solar cells . Specifically, the compound increases the power conversion efficiency (PCE) of the cells . Furthermore, the compound’s action leads to the suppression of charge recombination, contributing to the overall performance of the solar cells .
Action Environment
The action, efficacy, and stability of SnZnO3 can be influenced by various environmental factors. For instance, the release of nanoparticles like SnZnO3 into the environment can pose potential ecological risks . Additionally, the synthesis of SnZnO3 involves adjusting the pH of the solution mixture, suggesting that the compound’s action can be influenced by pH levels .
Properties
IUPAC Name |
zinc;dioxido(oxo)tin |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.Sn.Zn/q;2*-1;;+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNEMLSQAJOPTGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Sn](=O)[O-].[Zn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ZnSnO3, O3SnZn |
Source
|
| Record name | zinc stannate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5065196 |
Source
|
| Record name | Zinc stannate(IV) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder |
Source
|
| Record name | Tin zinc oxide (SnZnO3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
12036-37-2 |
Source
|
| Record name | Tin zinc oxide (SnZnO3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036372 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tin zinc oxide (SnZnO3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Zinc stannate(IV) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tin zinc oxide (SnZnO3) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.800 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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